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Compound of Interest

Compound Name: SCR1693

Cat. No.: B14748107 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of potent compounds like SCR1693 is paramount. This document provides immediate,

procedural guidance for the safe operational use and disposal of SCR1693, also known as

Cucurbitacin I or JSI-124.

Chemical Identifiers:

Systematic Name: Cucurbitacin I

Synonyms: JSI-124, Elatericin B, NSC 521777

CAS Number: 2222-07-3[1]

Personal Protective Equipment (PPE) and
Immediate Safety Measures
The Safety Data Sheet (SDS) for SCR1693 emphasizes that the compound is classified as

Acutely Toxic (Oral, Category 1) and is fatal if swallowed.[2][3] Adherence to the following PPE

and safety protocols is mandatory.
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Equipment/Practice Specification Rationale

Hand Protection
Chemical-resistant, impervious

gloves (e.g., Nitrile).
To prevent skin contact.[3]

Eye Protection Safety glasses or goggles.
To protect eyes from splashes

or airborne particles.[4]

Protective Clothing Laboratory coat.
To prevent contamination of

personal clothing.[4][5]

Respiratory Protection

Use in a well-ventilated area. A

fume hood is required when

handling the solid form to

avoid inhalation of dust.[4]

To prevent inhalation of

potentially harmful dust or

aerosols.[3]

Hygiene Practices

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke when using this

product. Remove PPE before

leaving the laboratory.[3][4]

To prevent accidental ingestion

and contamination of common

areas.[3][5]

Experimental Protocols: Handling and Stock
Solution Preparation
SCR1693 is typically supplied as a crystalline solid and requires dissolution for experimental

use.[6] The following protocols are based on information from major chemical suppliers.

Stock Solution Preparation:

The solubility of SCR1693 varies by solvent. Dimethyl sulfoxide (DMSO) is a common solvent

for creating high-concentration stock solutions.[2][7]
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 5.15 - 100 10 - 194.3

Ethanol ~30 Not Specified

Dimethylformamide ~30 Not Specified

Note: Data compiled from multiple sources.[2][6][7] Always use fresh, moisture-free DMSO for

best results as absorbed moisture can reduce solubility.[7]

Methodology for Preparing a 10 mM Stock Solution in DMSO:

Pre-Handling: Before opening the container, ensure all required PPE is donned and that

work will be conducted in a chemical fume hood.

Weighing: Carefully weigh the desired amount of solid SCR1693 using a calibrated analytical

balance. Avoid generating dust.[3]

Dissolution: Add the appropriate volume of fresh DMSO to the solid compound. For a 10 mM

solution, using a molecular weight of 514.65 g/mol , add 1.94 mL of DMSO for every 10 mg

of SCR1693.[2]

Mixing: Gently vortex or sonicate the solution until the solid is completely dissolved, yielding

a clear solution.

Storage: Store the stock solution at -20°C in a tightly sealed container.[2]

Operational and Disposal Plan
A systematic approach to handling SCR1693, from receipt to disposal, minimizes risk and

ensures regulatory compliance.

Workflow for Handling SCR1693:
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Preparation & Handling

Decontamination & Disposal

Receive SCR1693

Store Locked Up
(-20°C) [2, 4]

Store securely

Don PPE
(Gloves, Coat, Goggles)

Retrieve for use

Work in Fume Hood

Prepare Stock Solution
(e.g., in DMSO)

Perform Experiment

Decontaminate Work Surfaces [15]

Post-experiment

Collect Solid Waste
(e.g., tips, tubes)

Collect Liquid Waste
(in labeled container)

Dispose of Contents/Container
to Approved Waste Disposal Plant [6]

Click to download full resolution via product page

Workflow for the safe handling and disposal of SCR1693.
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Disposal Protocol:

Waste Segregation: Do not mix SCR1693 waste with other chemical waste streams unless

permitted by institutional guidelines.[3]

Containerization: Collect all materials contaminated with SCR1693 (e.g., pipette tips, tubes,

gloves) and any unused solution in a dedicated, clearly labeled, and sealed hazardous waste

container.

Regulatory Compliance: All waste material must be disposed of in accordance with national

and local regulations.[3] This explicitly includes disposing of the contents and the container

at an approved waste disposal facility.[3]

Spill Management: In case of a spill, avoid dust generation.[3] Carefully collect the material,

clean the affected area, and dispose of all cleanup materials as hazardous waste.[3] Do not

allow the product to enter drains.[3]

Emergency Procedures:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[3]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

[3]

Eye Contact: Rinse out with plenty of water.[3]

Inhalation: Move to fresh air.[3]

Always have the Safety Data Sheet readily available for emergency responders.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b14748107?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/C4493?userType=undefined
https://www.benchchem.com/product/b14748107?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/C4493?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/C4493?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/C4493?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/C4493?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/C4493?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/C4493?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/C4493?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/C4493?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/C4493?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/C4493?userType=undefined
https://www.benchchem.com/product/b14748107?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14748107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. pharmaffiliates.com [pharmaffiliates.com]

2. Cucurbitacin I | JAK | Tocris Bioscience [tocris.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. safety.fsu.edu [safety.fsu.edu]

5. General Laboratory Safety Practices - Environmental Health & Safety [ehs.utoronto.ca]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling SCR1693
(Cucurbitacin I/JSI-124)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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